2-amino-N-(2-methoxyphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2-methoxyphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C23H18N4O5/c1-32-18-8-3-2-6-16(18)25-23(29)19-17-7-4-5-13-26(17)21(20(19)24)22(28)14-9-11-15(12-10-14)27(30)31/h2-13H,24H2,1H3,(H,25,29)
• InChI Key: CGQWEVVIXUEEOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H18N4O5
• Molecular Weight: 430.4 g/mol
• CAS No.: 903313-60-0

Description

2-amino-N-(2-methoxyphenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C23H18N4O5 and its molecular weight is 430.42. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity in Cancer Research

Research into the cytotoxic activity of related compounds has shown potential applications in cancer treatment. For instance, derivatives of 5-Amino-N-aryl-1H-pyrazoles, which share structural similarities with the compound , have demonstrated in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Potential Neuroleptics

Compounds with structural similarities to 2-Amino-N-(2-Methoxyphenyl)-3-(4-Nitrobenzoyl)Indolizine-1-Carboxamide have been studied for their potential as neuroleptics. These include research on the synthesis of heterocyclic 5-amino-2-methoxybenzamides, which may offer insight into neurological applications (Valenta et al., 1990).

Antiaggregation Activity

A study on the synthesis of 3-amino-5H-1,2,3-triazino[5,4-b]indol-4-ones, which are structurally related, showed compounds with blood platelet antiaggregation activity. This suggests potential applications in cardiovascular health (Monge et al., 1991).

Photoluminescent Material

The study of 6-Amino-8-cyanobenzo[1,2-b]indolizines, related in structure, revealed their application as photoluminescent materials with reversible pH-dependent optical properties. This offers potential use in optical and material sciences (Outlaw, Zhou, Bragg, & Townsend, 2016).

Topoisomerase-Targeted Anticancer Agents

In the field of oncology, heterocyclic phenazinecarboxamides, similar in structure, have been synthesized and shown to target topoisomerases. This indicates a role in developing new anticancer therapies (Gamage et al., 2002).

Antiviral Research

Research on pyrimidine derivatives, including 4-Amino-2-(benzylthio)-6-(4-methoxyphenyl)pyrimidine, has explored their potential in antiviral applications, such as against avian influenza, suggesting a direction for further investigation into antiviral properties (Mahmoud, El-ziaty, Ismail, & Shiba, 2011).

Anti-inflammatory Activity

Studies on new indole, aminoindole, and pyranoindole derivatives have revealed their anti-inflammatory properties. This suggests potential therapeutic applications in treating inflammation-related conditions (Nakkady, Fathy, Hishmat, Mahmond, & Ebeid, 2000).